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Tributyrin is a triglyceride composed of glycerol esterified with three molecules of butyric acid [1] [2]. It

acts as a prodrug, efficiently delivering butyrate to the hindgut where it is released by pancreatic lipases [3]

[4]. This makes it a more stable and targeted option than sodium butyrate, which is often absorbed and

metabolized too early in the digestive tract [4].

The market for tributyrin is growing significantly, driven by its applications in animal nutrition, human

health, and pharmaceuticals. The data below provides a snapshot of its commercial landscape.

Market
Segment

2024 Market Size
Projected
2032-2035
Market Size

CAGR
(Compound
Annual
Growth Rate)

Key Growth Drivers

Global
Market

USD 150.5 Million [5]
(or USD 2.33 Billion

[6], differing
methodologies)

USD 307.2
Million (by

2032) [5]

7.4% - 9.13%
[2] [5] [7]

Demand for antibiotic
alternatives in animal feed,

human gut health
supplements, and

pharmaceutical research
[5] [8].

Application:
Feed
Additives

Revenue of USD
122.9 Million

(projected for 2025)
[5]

- - Promotes gut health,
improves growth

performance, and reduces
diarrhea in young animals

[3] [5].
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Market
Segment

2024 Market Size
Projected
2032-2035
Market Size

CAGR
(Compound
Annual
Growth Rate)

Key Growth Drivers

Region: Asia
Pacific

USD 69.18 Million [5]

(45.97% share) [5]

- - Expanding livestock sector

and high meat production
in China and India [2] [5].

Region:
North
America

39.4% share [7] - - Strong healthcare and
feed additive industries,

shift to antibiotic-free
farming [2] [7].

Key Biological Mechanisms and Therapeutic Potential

Recent studies elucidate the specific molecular pathways through which tributyrin exerts its effects. The

following diagram synthesizes two key mechanisms identified in animal models.
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Key signaling pathways of tributyrin in liver inflammation models.

The table below summarizes quantitative evidence of its efficacy from recent preclinical studies.

Study Model Tributyrin Dosage Key Quantitative Outcomes Proposed Primary Mechanism

| Weaned Piglets (LPS challenge) [3] | 0.2% dietary supplementation | • ↑ Average Daily Gain (ADG) 0-14

days (p<0.05) • ↑ CAT, IL-10; ↓ MDA, IL-6 in serum/liver • ↓ M1 & ↑ M2 macrophage markers | Alters liver
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macrophage polarization via SIRT1/NF-κB and JAK2/STAT6 pathways [3]. | | Diet-Induced Obese Mice [9]

| 2.0 g/kg by gavage, 3x/week for 6 weeks | • ↓ Body weight gain • Improved insulin sensitivity & glucose

metabolism • ↓ Hepatic triglycerides • ↑ Anti-inflammatory state (↑ IL-10, Tregs, M2 macrophages) |

Attenuation of metabolic and inflammatory dysfunction, dependent on GPR109A receptor activation [9]. | |

Juvenile Grass Carp [4] | 0.5 g/kg and 1.0 g/kg diet | • Significantly promoted growth performance • ↑

Expression of CDX2, SP1, and PepT1 genes in intestine | Enhances oligopeptide transport and nutrient

absorption via CDX2/SP1-PepT1 pathway [4]. |

Experimental Design and Protocols

For researchers designing studies, here are detailed methodologies from recent publications.

In Vivo Model: Weaned Piglet Challenge Model [3]

This complex model assesses growth performance and immune response under inflammatory challenge.

Animals and Diet: 21-day-old weaned piglets fed a basal diet supplemented with 0.2% tributyrin for

28 days.
Challenge: On day 28, piglets were intraperitoneally injected with 80 μg/kg LPS (from E. coli) or

saline as a control.
Sample Collection: Blood and tissue samples (e.g., liver) were collected 4 hours post-injection.

Key Measurements:
Growth Performance: Average daily gain (ADG), feed intake.

Antioxidant Capacity: Serum and liver levels of CAT, GSH-Px, GSH, MDA.
Immune Function: Serum and liver levels of pro-inflammatory (IL-1β, IL-6) and anti-

inflammatory (IL-10) cytokines.
Gene/Protein Expression: qPCR and Western Blot for markers of M1/M2 macrophage

polarization (e.g., iNOS, Arg1) and key pathway proteins (SIRT1, NF-κB, JAK2, STAT6).

In Vivo Model: Aquaculture Feeding Trial [4]

This model is relevant for studying growth and nutrient absorption.

Experimental Diet: Juvenile grass carp were fed isonitrogenous and isolipidic diets with tributyrin
added at 0.0, 0.5, 1.0, and 1.5 g/kg feed for four weeks.
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Primary Endpoint: Growth performance.

Molecular Analysis: Intestinal tissue analyzed for expression of genes related to oligopeptide
transport (CDX2, SP1, PepT1) using qPCR.

In Vitro Model: Primary Intestine Cell Trial [4]

Treatment: Primary intestine cells from grass carp were treated with 5 mM and 10 mM tributyrin.

Molecular Analysis: Expression of CDX2, SP1, and PepT1 was measured to elucidate the direct
signaling pathway in the intestine.

Future Research and Development Directions

The accumulated evidence positions tributyrin as a strong candidate for further development. Key focus

areas include:

Human Health Trials: Translating positive preclinical results into human clinical trials for conditions
like obesity, metabolic syndrome, and NAFLD [9].

Drug Delivery Systems: Developing advanced encapsulation technologies (e.g., liposomes,
biodegradable polymers) to improve tributyrin's stability, bioavailability, and targeted release [1].

Novel Applications: Expanding research into its role in aquaculture nutrition [4] and its potential
anti-cancer properties as a prodrug for butyrate [2] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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